Cas no 70951-96-1 (4-Bromo-3-methyl-5-nitro-1H-pyrazole)

• Product Name: 4-Bromo-3-methyl-5-nitro-1H-pyrazole
• CAS No: 70951-96-1
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• MDL: MFCD00195045
• CID: 1029599
• PubChem ID: 135415816
• Update Time: 2025-04-20

4-Bromo-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-3-nitro-1H-pyrazole
• 4-broMo-5-Methyl-3-nitropyrazole
• 1H-Pyrazole, 4-bromo-3-methyl-5-nitro-
• 4-BROMO-3-METHYL-5-NITRO-1H-PYRAZOLE
• 4-bromo-3-methyl-5-nitropyrazole
• SBB000453
• STK301673
• FCH1318612
• ST005623
• BB 0259364
• MFCD00195045
• CS-0042937
• A917597
• SCHEMBL15740564
• DS-14494
• AKOS016846006
• I11064
• AKOS000304523
• AKOS015921884
• DTXSID40361329
• SY064045
• VCA95196
• EN300-227926
• 70951-96-1
• BBL038297
• DB-367557
• 4-BROMO-3-METHYL-5-NITRO-2H-PYRAZOLE
• 4-Bromo-3-methyl-5-nitro-1H-pyrazole

• MDL： MFCD00195045
• Inchi： 1S/C4H4BrN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
• InChI Key： LJUWTSNDTLVFEK-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])NN=C1C

Computed Properties

• Exact Mass: 203.94089
• Monoisotopic Mass: 204.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.5

Experimental Properties

• Boiling Point: 331.9±37.0°C at 760 mmHg
• PSA: 68.92

4-Bromo-3-methyl-5-nitro-1H-pyrazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C